Initiation reactions in the high temperature decomposition of styrene†
Physical Chemistry Chemical Physics Pub Date: 2021-08-23 DOI: 10.1039/D1CP02437J
Abstract
The thermal decomposition of styrene was investigated in a combined experimental, theory and modeling study with particular emphasis placed on the initial dissociation reactions. Two sets of shock tube/time-of-flight mass spectrometry (TOF-MS) experiments were performed to identify reaction products and their order of appearance. One set of experiments was conducted with a miniature high repetition rate shock tube at the Advanced Light Source at Lawrence Berkeley National Laboratory using synchrotron vacuum ultraviolet photoionization. The other set of experiments was performed in a diaphragmless shock tube (DFST) using electron impact ionization. The datasets span 1660–2260 K and 0.5–12 atm. The results show a marked transition from aromatic products at low temperatures to polyacetylenes, up to C8H2, at high temperatures. The TOF-MS experiments were complemented by DFST/LS (laser schlieren densitometry) experiments covering 1800–2250 K and 60–240 Torr. These were particularly sensitive to the initial dissociation reactions. These reactions were investigated theoretically and revealed the dissociation of styrene to be a complex multichannel process with strong pressure and temperature dependencies that were evaluated with multi-well master equation simulations. Simulations of the LS data with a mechanism developed in this work are in excellent agreement with the experimental data. From these simulations, rate coefficients for the dissociation of styrene were obtained that are in good agreement with the theoretical predictions. The simulation results also provide fair predictions of the temperature and pressure dependencies of the products observed in the TOF-MS studies. Prior experimental studies of styrene pyrolysis concluded that the main products were benzene and acetylene. In contrast, this study finds that the majority of styrene dissociates to create five styryl radical isomers. Of these, α-styryl accounts for about 50% with the other isomers consuming approximately 20%. It was also found that C–C bond scission to phenyl and vinyl radicals consumes up to 25% of styrene. Finally the dissociation of styrene to benzene and vinylidene accounts for roughly 5% of styrene consumption. Comments are made on the apparent differences between the results of this work and prior literature.
Recommended Literature
- [1] The synthesis of tetrahydrosclerotiorin and tetrahydrosclerotoquinone
- [2] Looking glass inhibitors: l-DMDP, a more potent and specific inhibitor of α-glucosidases than the enantiomeric natural product DMDP†‡
- [3] Determination of polycyclic aromatic hydrocarbons in biomass emissions by liquid chromatography with fluorescence and chemiluminescence detection
- [4] Synthesis and structure of cyclen hydroxylamineligands and their zinc(ii) complexes
- [5] Facile synthesis of ultrathin NiCo2S4 nano-petals inspired by blooming buds for high-performance supercapacitors†
- [6] Halogen bonds in crystal TTF derivatives: an ab initio quantum mechanical study
- [7] Iptycenes with an acridinone motif developed through [4+2] cycloaddition of tethered naphthalene and iminoquinone via a radical reaction†
- [8] Efficient and ultraviolet durable planar perovskite solar cells via a ferrocenecarboxylic acid modified nickel oxide hole transport layer†
- [9] Continuous process of cellulose dissolution and transesterification reaction catalysed by ionic liquid in twin screw extruder†
- [10] Self-assembly of water molecules using graphene nanoresonators
